Cas no 765914-73-6 (Benzenamine, 5-bromo-4-(2,4-difluorophenoxy)-2-methyl-)

• Product Name: Benzenamine, 5-bromo-4-(2,4-difluorophenoxy)-2-methyl-
• CAS No: 765914-73-6
• MF: C₁₃H₁₀BrF₂NO
• MW: 314.125409603119
• CID: 1780581
• PubChem ID: 57418760
• Update Time: 2025-04-21

Benzenamine, 5-bromo-4-(2,4-difluorophenoxy)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-bromo-4-(2,4-difluorophenoxy)-2-methyl-
• SCHEMBL2443815
• DTXSID201224431
• 765914-73-6
• 5-Bromo4-(2,4-difluorophenoxy)-2-methylphenylamine
• 5-Bromo-4-(2,4-difluorophenoxy)-2-methylaniline
• 5-Bromo-4-(2,4-difluorophenoxy)-2-methylbenzenamine
• 5-Bromo-4-(2,4-difluorophenoxy)-2-methylphenylamine
• KRQQKQMUIMEFPX-UHFFFAOYSA-N

• Inchi： 1S/C13H10BrF2NO/c1-7-4-13(9(14)6-11(7)17)18-12-3-2-8(15)5-10(12)16/h2-6H,17H2,1H3
• InChI Key： KRQQKQMUIMEFPX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C)C=C1OC1C=CC(=CC=1F)F)N

Computed Properties

• Exact Mass: 312.99138g/mol
• Monoisotopic Mass: 312.99138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35.2Ų